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Cat. No.: B593911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-iso-prostaglandin F2α-d4 (8-Iso-

PGF2α-d4), a critical tool in the study of oxidative stress. This document details its identity,

function, and application, with a focus on its use as an internal standard for the quantification of

its endogenous, non-deuterated counterpart, 8-iso-prostaglandin F2α (8-iso-PGF2α).

Furthermore, this guide outlines the physiological and pathological roles of 8-iso-PGF2α, a key

biomarker of lipid peroxidation.

Core Concepts: Understanding 8-Iso-PGF2α-d4 and
its Significance
8-Iso-PGF2α-d4 is a deuterated form of 8-iso-PGF2α, an isoprostane produced through the

non-enzymatic peroxidation of arachidonic acid within membrane phospholipids.[1] Its primary

and crucial function in a research setting is to serve as an internal standard for the accurate

quantification of 8-iso-PGF2α in biological samples, such as plasma and urine, using mass

spectrometry techniques like gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] The use of a stable isotope-

labeled internal standard like 8-Iso-PGF2α-d4 is considered the gold standard for correcting for

analyte loss during sample preparation and for variations in instrument response, thereby

ensuring the precision and accuracy of the measurement.[3][4]
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The Function of 8-iso-PGF2α: A Key Biomarker of
Oxidative Stress
8-iso-PGF2α is widely recognized as one of the most reliable and sensitive biomarkers of in

vivo lipid peroxidation and oxidative stress.[5] Elevated levels of 8-iso-PGF2α are associated

with a range of pathological conditions, including cardiovascular diseases, diabetes,

neurodegenerative disorders, and certain types of cancer.[5][6][7][8]

Functionally, 8-iso-PGF2α is a potent biological mediator that exerts its effects through various

signaling pathways. It is a vasoconstrictor and can induce platelet aggregation, contributing to

the pathophysiology of vascular disorders.[5][7] These effects are primarily mediated through

its interaction with thromboxane A2 receptors.

Signaling Pathway of 8-iso-PGF2α
The following diagram illustrates the generalized signaling pathway initiated by 8-iso-PGF2α,

leading to physiological responses such as vasoconstriction and platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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